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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the physiological effects of Yoda2, a
potent and selective second-generation agonist of the mechanosensitive ion channel Piezol.
Yodaz2 offers significant advantages over its predecessor, Yodal, including enhanced potency,
efficacy, and aqueous solubility, making it a valuable tool for in vivo research.[1][2] This
document summarizes key quantitative data from in vivo studies, details experimental
protocols, and visualizes the underlying molecular pathways to facilitate further investigation
into the therapeutic potential of Piezol activation.

Core Properties of Yoda2

Yoda2, also known as KC289, is a potassium salt derivative of a Yodal analog.[3][4] Its
improved physicochemical properties make it more suitable for physiological and in vivo
applications.[1][2]
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Property Description Source
Target Piezol Channel [11[3]
Action Agonist [1][3]
Potency (EC50) ~150 nM (mouse Piezol) [11[31[5]

- ~160x more soluble in
Solubility [1]
aqueous buffer than Yodal

o Selective for Piezol over other
Selectivity _ [1]1[2][5]
membrane proteins

Physiological Effects of Yoda2 In Vivo

In vivo studies have primarily focused on the role of Yoda2-mediated Piezol activation in the

cardiovascular and skeletal systems.

Cardiovascular System

Yoda2 has demonstrated vasorelaxant effects consistent with Piezol agonism.[1] Activation of
Piezol channels on endothelial cells is known to cause calcium influx, leading to the production
of nitric oxide (NO) and subsequent smooth muscle relaxation.

. Dosage and
Animal Model e ] Observed Effect Reference
Administration

Concentration-
- dependent relaxation
Mouse Not specified ] [3]
of the portal vein

(EC50 = 1.2 pM)

Skeletal System

Recent studies have highlighted the potential of Yoda2 in promoting bone formation,

particularly in the context of aging.[6]
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] Dosage and ) Observed
Animal Model o . Duration Reference
Administration Effect
Additive effect on
increasing
1.2 mg/kg, cortical bone
22-month-old _ _
) intraperitoneal 2 weeks parameters when  [6]
female mice o ) ]
injection combined with

mechanical

loading.

Signaling Pathways and Experimental Workflows
Yoda2-Piezol Signaling Pathway

The activation of the Piezol channel by Yoda2 initiates a cascade of intracellular events,

primarily driven by an influx of calcium ions. This can lead to various cellular responses

depending on the cell type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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